Cas no 910036-99-6 (N-methyl-6-(tetrahydropyran-4-yloxy)pyrid-3-ylmethylamine)

• Product Name: N-methyl-6-(tetrahydropyran-4-yloxy)pyrid-3-ylmethylamine
• CAS No: 910036-99-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD09879908
• CID: 798046
• PubChem ID: 24229584
• Update Time: 2025-10-25

N-methyl-6-(tetrahydropyran-4-yloxy)pyrid-3-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine,N-methyl-6-[(tetrahydro-2H-pyran-4-yl)oxy]-
• 5-[(Methylamino)methyl]-2-(tetrahydro-2H-pyran-4-yloxy)pyridine 97
• N-Methyl-[6-(tetrahydropyran-4-yloxy)pyrid-3-yl]methylamine
• N-methyl-1-[6-(oxan-4-yloxy)pyridin-3-yl]methanamine
• DTXSID30640296
• 5-[(Methylamino)methyl]-2-(tetrahydro-2H-pyran-4-yloxy)pyridine
• CS-0368156
• 910036-99-6
• AKOS011571720
• N-Methyl-1-{6-[(oxan-4-yl)oxy]pyridin-3-yl}methanamine
• N-Methyl-1-(6-((tetrahydro-2H-pyran-4-yl)oxy)pyridin-3-yl)methanamine
• FT-0715814
• MFCD09879908
• MS-22065
• methyl({[6-(oxan-4-yloxy)pyridin-3-yl]methyl})amine
• 5-[(Methylamino)methyl]-2-(tetrahydro-2H-pyran-4-yloxy)pyridine 97%
• DB-078862
• N-methyl-6-(tetrahydropyran-4-yloxy)pyrid-3-ylmethylamine

• MDL： MFCD09879908
• Inchi： 1S/C12H18N2O2/c1-13-8-10-2-3-12(14-9-10)16-11-4-6-15-7-5-11/h2-3,9,11,13H,4-8H2,1H3
• InChI Key： CWRQCHDTRDIGCU-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=CC(=CN=1)CNC

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 180°C/0.8mm
• Flash Point: 161.3°C
• Refractive Index: 1.528
• PSA: 43.38000
• LogP: 1.74970

N-methyl-6-(tetrahydropyran-4-yloxy)pyrid-3-ylmethylamine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on N-methyl-6-(tetrahydropyran-4-yloxy)pyrid-3-ylmethylamine

Recent Advances in the Study of N-methyl-6-(tetrahydropyran-4-yloxy)pyrid-3-ylmethylamine (CAS: 910036-99-6)

N-methyl-6-(tetrahydropyran-4-yloxy)pyrid-3-ylmethylamine (CAS: 910036-99-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and tetrahydropyran moieties, has recently garnered attention due to its potential applications in drug discovery and development. The compound's structural features make it a promising candidate for modulating biological targets, particularly in the central nervous system (CNS) and oncology.

Recent studies have focused on the synthesis and pharmacological evaluation of N-methyl-6-(tetrahydropyran-4-yloxy)pyrid-3-ylmethylamine. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key intermediate in the development of kinase inhibitors, with particular efficacy against certain cancer cell lines.

In addition to its synthetic advancements, research has explored the compound's mechanism of action. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated that N-methyl-6-(tetrahydropyran-4-yloxy)pyrid-3-ylmethylamine exhibits selective binding to specific serotonin receptors, suggesting potential applications in treating neurological disorders such as depression and anxiety. The study utilized molecular docking simulations and in vitro assays to validate these findings.

Further investigations have also examined the pharmacokinetic properties of this compound. A 2024 report in European Journal of Pharmaceutical Sciences revealed favorable absorption and metabolic stability profiles, making it a viable candidate for further drug development. The study employed advanced LC-MS techniques to track the compound's distribution and elimination in animal models.

Despite these promising results, challenges remain. Researchers have noted the need for more extensive toxicology studies to ensure safety and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps, with preliminary data expected in late 2024.

In conclusion, N-methyl-6-(tetrahydropyran-4-yloxy)pyrid-3-ylmethylamine (CAS: 910036-99-6) represents a compound with substantial potential in both CNS and oncology therapeutics. Continued research and development are essential to fully realize its clinical applications, but current findings underscore its significance in the evolving landscape of chemical biology and drug discovery.